Cas no 34897-74-0 (Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)-)

• Product name: Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)-
• CAS No: 34897-74-0
• MF: C₁₈H₂₅NO₄
• MW: 319.3954
• CID: 322861
• PubChem ID: 299962

Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)-
• 3-azabicyclo[3.2.2]nonan-3-yl-(3,4,5-trimethoxyphenyl)methanone
• 3-(3,4,5-trimethoxy-benzoyl)-3-aza-bicyclo[3.2.2]nonane
• AC1L6VBA
• NSC173977
• NSC-173977
• DTXSID70306066
• 34897-74-0

• Inchi： InChI=1S/C18H25NO4/c1-21-15-8-14(9-16(22-2)17(15)23-3)18(20)19-10-12-4-5-13(11-19)7-6-12/h8-9,12-13H,4-7,10-11H2,1-3H3
• InChI Key： OLFADIHRDJCPGZ-UHFFFAOYSA-N
• SMILES： COC1=C(OC)C=C(C(N2CC3CCC(CC3)C2)=O)C=C1OC

Computed Properties

• Exact Mass: 319.17845
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48Ų

Experimental Properties

• PSA: 48
• LogP: 2.91250